3-Bromo-4-methoxy-6-trifluoromethyl-pyridazine

• IUPAC Name: 3-bromo-4-methoxy-6-(trifluoromethyl)pyridazine
• InChI: InChI=1S/C6H4BrF3N2O/c1-13-3-2-4(6(8,9)10)11-12-5(3)7/h2H,1H3
• InChI Key: JGWBKZNNGYJBNW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NN=C1Br)C(F)(F)F
• Molecular Formula: C6H4BrF3N2O
• DSSTOX Substance ID: DTXSID001243108
• Molecular Weight: 257.01 g/mol
• CAS RN: 1073525-72-0

Description

“3-Bromo-4-methoxy-6-trifluoromethyl-pyridazine” is a chemical compound with the molecular formula C6H4BrF3N2O and a molecular mass of 257.01. It contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Molecular Structure Analysis

The molecular structure of “3-Bromo-4-methoxy-6-trifluoromethyl-pyridazine” includes a pyridine ring, which is a ring-shaped carbon-containing structure. It also contains a bromine atom, three fluorine atoms, and a methoxy group.

Scientific Research Applications

Agrochemical Industry

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Pharmaceutical Industry

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Veterinary Medicine

. These products are used to treat various conditions in animals.

Synthesis of Active Ingredients

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Development of Fluorinated Organic Chemicals

The development of organic compounds containing fluorine, including TFMP derivatives, is an important research topic. .

Functional Materials

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Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. They have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. It is expected that many novel applications of TFMP will be discovered in the future.

Mechanism of Action

Target of Action

It’s known that pyridazine derivatives can interact with various biological targets, depending on their specific substitutions .

Mode of Action

The trifluoromethyl group attached to a hetero aliphatic ring has been shown to improve drug potency toward certain enzymes by lowering the pk_a of the cyclic carbamate, enabling a key hydrogen bonding interaction with the protein .

Biochemical Pathways

Pyridazine derivatives are known to participate in suzuki–miyaura cross-coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .

Result of Action

It’s known that pyridazine derivatives can have various biological effects, depending on their specific substitutions .

Action Environment

It’s known that environmental conditions can significantly impact the behavior of chemical compounds .

Synthesis routes and methods

Procedure details

To a stirred solution of 3,4-dibromo-6-trifluoromethyl-pyridazine (D5) (1.48 g, 4.85 mmol) in methanol at 0° C., was added a 30% solution of sodium methoxide in methanol (0.8 ml, 4.67 mol). The reaction mixture was stirred at 0° C. for 1 h. After this period, the reaction mixture was neutralized by acetic acid addition and the solvent evaporated in vacuo. The crude product was purified by flash column chromatography (silica gel; 3% ammonia in methanol (7M)/dichloromethane). The desired fractions were collected and evaporated in vacuo. to yield D6 (0.79 g, 64%) as a solid. C6H4BrF3N2O requires 257; Found 258 (MH+).